Cas no 40711-34-0 (2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester)

2,5-Dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester is a pyrazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a pyrazole core, making it a versatile building block for heterocyclic compounds. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reactions. Its ethyl ester moiety enhances reactivity in nucleophilic substitution and condensation reactions. This intermediate is particularly valuable in the development of biologically active molecules, including potential agrochemicals and medicinal compounds. Proper handling requires standard laboratory precautions due to its chemical reactivity.

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester structure

40711-34-0 structure

Product Name:2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester

CAS No:40711-34-0

MF:C₇H₁₀N₂O₃

MW:170.165901660919

MDL:MFCD16620161

CID:841076

Update Time:2026-04-29

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
- 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-, ethyl ester
- 3-Hydroxy-1-methyl-5-pyrazolcarbonsaeure-ethylester
- ethyl 2,5-dihydro-2-methyl-5-oxo-1H-pyrazole-3-carboxylate
- ethyl 2-methyl-5-oxo-1H-pyrazole-3-carboxylate
- 2-Methyl-3-carbaethoxy-3-pyrazolin-5-on
- 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
- AC1LCZ4V
- AK-68284
- Ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
- ethyl 3-hydroxy-1-methyl-1H-pyrazole-5-carboxylate
- KB-252681
- SureCN1850876
- MDL： MFCD16620161
- Inchi： InChI=1S/C7H10N2O3/c1-3-12-7(11)5-4-6(10)8-9(5)2/h4H,3H2,1-2H3,(H,8,10)
- InChI Key： YMBWWRQULHMZBY-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CC(=NN1C)O

Computed Properties

Exact Mass: 170.0692
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3

Experimental Properties

PSA: 58.64

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Pricemore >>

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Alichem	A049003822-1g	Ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate	40711-34-0	95%	1g	$621.72	2023-09-02
Chemenu	CM187825-1g	ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate	40711-34-0	95%	1g	$729	2021-08-05
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Advanced ChemBlocks	A-682-250MG	2,5-Dihydro-2-methyl-5-oxo-1H-pyrazole-3-carboxylic acid ethyl ester	40711-34-0	95%	250MG	$100	2023-09-15
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A2B Chem LLC	AF88224-250mg	Ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate	40711-34-0	95%	250mg	$126.00	2024-04-20
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